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Compound of Interest

Compound Name: Diphenyl-silane

Cat. No.: B7780646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

purity of diphenylsilane (C₁₂H₁₂Si), a versatile organosilane intermediate. This document is

intended to assist researchers, scientists, and drug development professionals in sourcing

high-quality diphenylsilane and implementing robust quality control measures.

Commercial Availability
Diphenylsilane is readily available from a variety of chemical suppliers. Purity levels and

available quantities vary by manufacturer, catering to a range of research and development

needs.

Major Suppliers and Purity Levels
Several reputable chemical suppliers offer diphenylsilane. The most commonly available

purities range from 97% to higher grades, with some suppliers offering purities up to 99.6%.

Below is a summary of major suppliers and their typically advertised purities.
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Supplier Stated Purity Notes

Sigma-Aldrich 97%
Available in various quantities,

often packaged in ampules.[1]

Strem Chemicals min. 97% -

Tokyo Chemical Industry (TCI) >97.0% (GC)

Specifies Gas

Chromatography (GC) as the

method for purity analysis.

Alfa Aesar 97%

A certificate of analysis for a

specific lot showed an

elemental analysis of 97.5%.

[2]

ChemicalBook 98.00% to 99.6%
Lists various suppliers with a

range of purities.[2]

Note: Purity specifications can vary between batches. It is crucial to obtain a lot-specific

Certificate of Analysis (CoA) for any purchased material.[3][4]

Pricing and Packaging
Pricing for diphenylsilane is dependent on the supplier, purity, and quantity ordered. Smaller

quantities (e.g., 5g, 25g) are typically available for laboratory research, with larger, bulk

quantities available upon request for process development and manufacturing.

Purity and Impurity Profile
Ensuring the purity of diphenylsilane is critical for its successful application, particularly in

sensitive areas such as drug development and materials science. The impurity profile is largely

influenced by the synthetic route used for its manufacture.

Common Synthesis Routes and Potential Impurities
The most common laboratory and industrial synthesis of diphenylsilane involves the reduction

of diphenyldichlorosilane (Ph₂SiCl₂).
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Synthesis Reaction:

Ph₂SiCl₂ + 2[H] → Ph₂SiH₂ + 2HCl

Given this primary synthetic pathway, the following are potential impurities:

Diphenyldichlorosilane (Ph₂SiCl₂): Unreacted starting material is a common impurity. Due to

its reactivity with water, it can be corrosive to metals and tissue.

Diphenylsilanediol (Ph₂Si(OH)₂): This diol can form from the hydrolysis of

diphenyldichlorosilane. Its presence can be accelerated by basic impurities.[5]

Siloxanes: Partial hydrolysis and condensation of diphenylsilane or its precursors can lead to

the formation of various siloxane oligomers.

Solvent Residues: Residual solvents from the reaction and purification steps may be

present.

Quality Control and Analytical Methodologies
A robust quality control program is essential to verify the purity of diphenylsilane and identify

any significant impurities. The following analytical techniques are commonly employed.

Gas Chromatography (GC)
Gas chromatography is a powerful technique for separating and quantifying volatile and semi-

volatile compounds, making it well-suited for the analysis of diphenylsilane.

Experimental Protocol (General Methodology):

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a

Mass Spectrometer (MS) is recommended. GC-MS is particularly useful for the identification

of unknown impurities.

Column: A non-polar capillary column, such as a (5%-Phenyl)-methylpolysiloxane (e.g., DB-5

or equivalent), is a good starting point. Typical dimensions are 30 m x 0.25 mm ID x 0.25 µm

film thickness.
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Carrier Gas: Helium or Hydrogen at a constant flow rate.

Injection: A split/splitless injector is typically used. The injection volume and split ratio should

be optimized to avoid column overload.

Temperature Program: A temperature gradient is necessary to separate compounds with

different boiling points. A general starting program could be:

Initial Temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/minute to 280 °C.

Final Hold: 5-10 minutes.

This program should be optimized based on the specific instrument and the suspected

impurities.

Sample Preparation:

Accurately weigh a sample of diphenylsilane.

Dissolve the sample in a high-purity, volatile solvent (e.g., hexane, toluene).

The concentration should be optimized to be within the linear range of the detector.

Quantification: Purity is typically determined by area percent, assuming all components have

a similar response factor with an FID. For more accurate quantification, a reference standard

of diphenylsilane should be used to create a calibration curve. Impurities can be quantified

against this curve or by using their own reference standards if available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment

of diphenylsilane. ¹H, ¹³C, and ²⁹Si NMR can provide detailed information about the molecule

and any impurities present.

Experimental Protocol (General Methodology):
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Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Accurately weigh approximately 5-25 mg of the diphenylsilane sample into a clean, dry

vial.

Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d,

Benzene-d₆). Ensure the sample is fully dissolved.

Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR

tube to remove any particulate matter.

For quantitative NMR (qNMR), a certified internal standard with a known purity and non-

overlapping signals (e.g., 1,2,4,5-tetrachloro-3-nitrobenzene) must be accurately weighed

and added to the sample.

Data Acquisition:

¹H NMR: Acquire a standard proton spectrum. The Si-H protons of diphenylsilane typically

appear as a singlet or a multiplet depending on the resolution and coupling to ²⁹Si.

¹³C NMR: Acquire a proton-decoupled carbon spectrum to observe the phenyl carbons.

²⁹Si NMR: This can be useful for identifying other silicon-containing impurities.

Data Analysis:

Purity Assessment: The purity can be estimated by comparing the integration of the

diphenylsilane signals to the integration of any impurity signals in the ¹H NMR spectrum.

qNMR Analysis: The purity is calculated by comparing the integral of a known

diphenylsilane proton signal to the integral of the internal standard's signal, taking into

account the number of protons for each signal and the masses of the sample and

standard.

Fourier-Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is a rapid and non-destructive technique used for the identification of

functional groups and for confirming the identity of a material.

Experimental Protocol (General Methodology):

Instrumentation: An FTIR spectrometer, often with an Attenuated Total Reflectance (ATR)

accessory for easy analysis of liquids.

Sample Preparation:

Neat Liquid: A drop of the diphenylsilane liquid can be placed between two KBr or NaCl

plates.

ATR: A drop of the sample is placed directly onto the ATR crystal.

Data Acquisition:

Collect a background spectrum of the clean, empty sample holder or ATR crystal.

Collect the sample spectrum. The typical spectral range is 4000-400 cm⁻¹.

Data Analysis: The resulting spectrum should be compared to a reference spectrum of pure

diphenylsilane. Key characteristic peaks include:

Si-H stretch: ~2150 cm⁻¹

Aromatic C-H stretch: >3000 cm⁻¹

Aromatic C=C stretches: ~1600-1450 cm⁻¹

The presence of a broad O-H stretch (~3300 cm⁻¹) could indicate the presence of

diphenylsilanediol.

Quality Control Workflow
A systematic workflow is crucial for ensuring the quality of incoming diphenylsilane.
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The commercial availability of diphenylsilane from various suppliers provides researchers with

multiple sourcing options. However, the purity of the material can vary, and a thorough

understanding of potential impurities and the implementation of a robust analytical quality

control program are essential. By utilizing a combination of GC, NMR, and FTIR, scientists can

confidently assess the quality of their diphenylsilane, ensuring the reliability and reproducibility

of their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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